Cas no 81867-12-1 (2(1H)-Azocinone, 3-azidohexahydro-)

• Product name: 2(1H)-Azocinone, 3-azidohexahydro-
• CAS No: 81867-12-1
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 702756
• PubChem ID: 10397187

2(1H)-Azocinone, 3-azidohexahydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone, 3-azidohexahydro-
• 3-azidoazocan-2-one
• 3-azidohexahydro-2(1h)-azocinone
• DTXSID40439178
• 81867-12-1

• Inchi： InChI=1S/C7H12N4O/c8-11-10-6-4-2-1-3-5-9-7(6)12/h6H,1-5H2,(H,9,12)
• InChI Key： XAJUMZWRGXACJP-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)NCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.5Ų